Cas no 175201-79-3 (Methyl 4-(isopropylsulfonyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(isopropylsulfonyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
• CAS No: 175201-79-3
• MF: C₁₃H₁₅NO₄S₂
• MW: 313.392501115799
• CID: 111859
• PubChem ID: 2819506
• Update Time: 2025-04-18

Methyl 4-(isopropylsulfonyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(isopropylsulfonyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-3-(1H-pyrrol-1-yl)-, methyl ester
• methyl 4-propan-2-ylsulfonyl-3-pyrrol-1-ylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4-[(1-methylethyl)sulfonyl]-3-(1H-pyrrol-1-yl)-, methyl ester
• methyl 4-(propane-2-sulfonyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
• DTXSID00384817
• CCG-251903
• 175201-79-3
• HMS1440H16
• IDI1_014725
• Maybridge3_003338

• Inchi： 1S/C13H15NO4S2/c1-9(2)20(16,17)10-8-19-12(13(15)18-3)11(10)14-6-4-5-7-14/h4-9H,1-3H3
• InChI Key： CRWUDNGHPDMEES-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C(=O)OC)=C1N1C=CC=C1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 313.04435
• Monoisotopic Mass: 313.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 65.37